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Compound of Interest

Compound Name: SB290157 trifluoroacetate

Cat. No.: B10765874 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling SB290157 trifluoroacetate. The following

procedures are designed to ensure the safe handling, use, and disposal of this compound in a

laboratory setting.

Compound Identification:

Product Name: SB 290157 (trifluoroacetate salt)

Synonyms: N2-[2-(2,2-diphenylethoxy)acetyl]-L-arginine, 2,2,2-trifluoroacetate

CAS Number: 1140525-25-2[1][2]

Hazard Identification and Classification:

There is conflicting information in available Safety Data Sheets (SDS) for SB290157
trifluoroacetate. One SDS states the substance is not classified as hazardous according to

the Globally Harmonized System (GHS). However, another classifies it as harmful if swallowed

(Acute toxicity, Oral Category 4) and very toxic to aquatic life with long-lasting effects[1].

Given this discrepancy, it is imperative to handle the compound with caution, adhering to the

more stringent safety precautions. The primary hazards are likely associated with the

trifluoroacetate component, which is related to trifluoroacetic acid, a strong and corrosive

acid[3][4].
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Personal Protective Equipment (PPE)
A risk assessment should always be conducted to determine the appropriate level of PPE for

the specific procedures being performed. The following table summarizes the minimum

recommended PPE for handling SB290157 trifluoroacetate, based on guidelines for handling

trifluoroacetic acid (TFA) and its salts.

PPE Category Minimum Requirements
Recommended for Larger
Quantities (>100 mL) or
High-Risk Operations

Eye Protection

Chemical safety goggles

meeting American National

Standards Institute (ANSI)

standard Z-87.1.[3][5]

A face shield should be worn in

addition to safety goggles.[3]

Hand Protection

Nitrile gloves are required.[3]

[5][6] Gloves should be

inspected for tears and

degradation before and during

use, and changed immediately

upon contact with the

compound.[6] Double gloving

is recommended.[6]

For high-volume applications,

heavy-duty gloves such as

butyl rubber or Viton may be

more appropriate than

disposable nitrile gloves.[7]

Body Protection

A properly fitting lab coat, long

pants, and closed-toed

footwear must be worn.[5][6]

A chemical-resistant apron

may be required for high-

volume applications.[7]

Respiratory Protection

An approved respirator may be

necessary if there is a risk of

generating dust or aerosols

outside of a fume hood.[3]

If the compound must be

handled outside of a chemical

fume hood, a respiratory

protection analysis should be

performed to determine the

appropriate respirator.[7]

Operational Plan: Step-by-Step Handling Procedures
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All work with SB290157 trifluoroacetate must be conducted in a certified chemical fume hood

to minimize inhalation exposure.[3][5][6] An eyewash station and safety shower must be

immediately accessible in the work area.[5]

1. Preparation and Weighing:

Before handling, ensure all necessary PPE is donned correctly.

When weighing the solid compound, perform the task within a chemical fume hood to avoid

the creation and inhalation of dust.[3]

Use appropriate tools (e.g., spatula, weighing paper) to handle the solid.

2. Solution Preparation:

To prepare a solution, slowly add the solid SB290157 trifluoroacetate to the solvent to

prevent splashing.[3]

This compound is soluble in DMSO.[2][8][9]

Ensure the container is appropriately labeled with the chemical name, concentration, and

hazard information.[5]

3. Storage:

Store SB290157 trifluoroacetate in a cool, dry, and well-ventilated area.[5]

Keep containers tightly closed when not in use.[3][5]

Store away from incompatible materials such as strong bases, acids, and oxidizing agents.

[3][5]

Disposal Plan
All waste containing SB290157 trifluoroacetate must be treated as hazardous waste.

1. Waste Collection:
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Collect all solid and liquid waste containing this compound in designated, clearly labeled

hazardous waste containers.[5]

Containers should be sturdy, have tight-fitting caps, and be compatible with the chemical.[5]

Do not mix with incompatible waste streams.

2. Disposal Procedure:

Do not discharge any waste containing this compound into the sewer system.[3]

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[3]

Arrange for pickup and disposal by a certified hazardous waste management company.

Empty containers should be handled with care as they may contain product residue. Rinse

containers before disposal.[5]

Visual Workflow for Handling SB290157
Trifluoroacetate
The following diagram illustrates the key steps and safety precautions for the handling of

SB290157 trifluoroacetate from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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